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Compound of Interest

Compound Name: [2,3"-Bipyridine]-5'-carboxylic acid
CAS No.: 35989-05-0
Cat. No.: B1322730
Get Quote
. J

Part 1: Chemical Identity & Characterization

[2,3'-Bipyridine]-5'-carboxylic acid is a structural isomer of the more common 2,2'-bipyridine-
5-carboxylic acid. Its distinct geometry—Ilinking the pyridine rings at the 2- and 3-positions—
creates a unique bite angle and electronic profile, making it a critical ligand for designing Metal-
Organic Frameworks (MOFs) with specific pore topologies and a valuable scaffold in medicinal
chemistry.
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Property Specification
CAS Number 35989-05-0
IUPAC Name 5-(Pyridin-2-yl)pyridine-3-carboxylic acid

5-(2-Pyridyl)nicotinic acid; [2,3'-Bipyridine]-5'-
Common Synonyms ] ]
carboxylic acid

Molecular Formula C11HsN20:2
Molecular Weight 200.19 g/mol
SMILES OC(=0)clcnce(cl)-c2ceceen2

KVOMUHHSWICEIH-UHFFFAOYSA-N (Isomer

InChl Ke
Y specific)

Structural Analysis

Unlike the planar, chelating nature of 2,2'-bipyridines, the 2,3'-bipyridine core possesses a
twisted conformation due to steric interactions between the protons at the 3-position (Ring A)
and 2'/4'-positions (Ring B).

e Acid Position: The carboxylic acid is located at the 5'-position (on the 3-linked ring), typically
para to the ring nitrogen and meta to the inter-ring bond.

o Coordination Potential: It acts as a monodentate or bridging ligand rather than a chelator, as
the nitrogen atoms are not oriented to bind a single metal center simultaneously.

Part 2: Synthetic Pathways (Methodology)

The synthesis of [2,3'-Bipyridine]-5'-carboxylic acid requires a regioselective cross-coupling
approach. The most robust method is the Suzuki-Miyaura Coupling, which avoids the
homocoupling side products common in Ullmann reactions.

Retrosynthetic Analysis

The molecule is disconnected at the C2—C3' bond.
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» Fragment A (Electrophile): 2-Bromopyridine or 2-Chloropyridine.
o Fragment B (Nucleophile): (5-(Methoxycarbonyl)pyridin-3-yl)boronic acid.

o Note: The ester is used during coupling to prevent catalyst poisoning by the free acid; it is
hydrolyzed in the final step.

Experimental Protocol

Step 1: Suzuki Coupling (Ester Formation)

o Reagents: 2-Bromopyridine (1.0 eq), (5-(methoxycarbonyl)pyridin-3-yl)boronic acid (1.1 eq),
Pd(dppf)Clz (5 mol%), K2COs (3.0 eq).

Solvent: 1,4-Dioxane/Water (4:1 v/v). Degassed with N2 for 30 mins.

Conditions: Heat to 90°C for 12—-16 hours under inert atmosphere.

Workup: Cool, filter through Celite, extract with EtOAc. Purify via flash chromatography
(Hexane/EtOAc gradient).

Intermediate: Methyl [2,3'-bipyridine]-5'-carboxylate.

Step 2: Ester Hydrolysis

Reagents: Intermediate ester (1.0 eq), LIOH-H20 (3.0 eq).

Solvent: THF/Water (1:1).

Conditions: Stir at Room Temperature (RT) for 4 hours. Monitor by TLC.

Isolation: Acidify to pH 3—4 with 1M HCI. The product precipitates as a white/off-white solid.
Filter and dry under vacuum.

Visualized Synthetic Workflow
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Caption: Figure 1. Regioselective synthesis of [2,3'-Bipyridine]-5'-carboxylic acid via Suzuki-
Miyaura coupling.

Part 3: Functional Applications
Metal-Organic Frameworks (MOFs)

Unlike 2,2'-bipyridine ligands which form discrete metal chelates (OD nodes), the 2,3'-isomer
acts as a divergent linker.

e Topology Control: The nitrogen atoms are spaced to bridge two distinct metal clusters,
promoting the formation of 3D porous networks rather than terminated clusters.

e Pore Environment: The carboxylic acid group can either coordinate to a metal node
(increasing framework stability) or remain free within the pore (providing a site for post-
synthetic modification or proton conduction).

Medicinal Chemistry (Bioisosteres)

In drug design, this scaffold serves as a biaryl ether bioisostere.
 Solubility: The pyridine nitrogens increase aqueous solubility compared to biphenyl analogs.

o Metabolic Stability: The electron-deficient pyridine rings are generally more resistant to
oxidative metabolism (P450) than phenyl rings.

e Vector Placement: The 5'-carboxylic acid provides a specific vector for salt formation or
interaction with positively charged residues (e.g., Arginine) in protein binding pockets.
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Part 4: Handling & Stability

Parameter Guideline

Store at 2—-8°C under inert atmosphere

Storage
g (Argon/Nitrogen). Hygroscopic.
Solubilit Soluble in DMSO, DMF, dilute aqueous base.
olubili
Y Sparingly soluble in water/ethanol.
N Stable under standard laboratory conditions.
Stability

Avoid strong oxidizing agents.

Warning: Causes skin irritation (H315), Eye

Safety (GHS
v ( ) irritation (H319), STOT-SE (H335). Use PPE.
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[https://www.benchchem.com/product/b1322730/docs#technical-guide-2-3-bipyridine-5-
carboxylic-acid-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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